Cas no 65730-02-1 (Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside)

• Product Name: Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside
• CAS No: 65730-02-1
• MF: C₂₅H₃₁NO₆
• MW: 441.516747713089
• CID: 826453
• PubChem ID: 11797418
• Update Time: 2025-06-08

Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside
• 2-Propenyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-(phenylmethyl)--D-glucopyranoside
• Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl--D-glucopyranoside
• ALLYL 2-(ACETYLAMINO)-2-DEOXY-3,6-BIS-O-BENZYL-ß-D-GLUCOPYRANOSIDE
• allyl 2-acetamido-2-deoxy-3,6-di-O-benzyl-β-D-glucopyranoside
• Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-Beta-D-glucopyranoside
• ALLYL 2-ACETAMIDO-3,6-DI-O-BENZYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
• 65730-02-1
• W-203433
• ALLYL 2-(ACETYLAMINO)-2-DEOXY-3,6-BIS-O-BENZYL-?-D-GLUCOPYRANOSIDE
• N-[(2R,3R,4R,5S,6R)-5-Hydroxy-4-phenylmethoxy-6-(phenylmethoxymethyl)-2-prop-2-enoxyoxan-3-yl]acetamide

• Inchi： 1S/C25H31NO6/c1-3-14-30-25-22(26-18(2)27)24(31-16-20-12-8-5-9-13-20)23(28)21(32-25)17-29-15-19-10-6-4-7-11-19/h3-13,21-25,28H,1,14-17H2,2H3,(H,26,27)/t21-,22-,23-,24-,25-/m1/s1
• InChI Key： CCGROPIGBZKSGI-FXEFVXDJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)O)OCC1C=CC=CC=1)NC(C)=O)OCC=C

Computed Properties

• Exact Mass: 441.21500
• Monoisotopic Mass: 441.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.25000
• LogP: 2.97260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside

Recent Advances in the Study of Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside (CAS: 65730-02-1)

Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside (CAS: 65730-02-1) is a synthetic glycoside derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of complex carbohydrates and glycoconjugates, which are pivotal in drug discovery and development. Recent studies have focused on its applications in glycosylation reactions, its role in the synthesis of bioactive molecules, and its potential as a therapeutic agent.

One of the most notable advancements in the research of this compound is its use in the synthesis of glycosaminoglycan (GAG) mimetics. GAGs are essential components of the extracellular matrix and play crucial roles in cell signaling, inflammation, and cancer progression. Researchers have successfully utilized Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside as a building block to create GAG mimetics with enhanced stability and bioactivity. These mimetics have shown promise in targeting pathological processes such as tumor metastasis and chronic inflammation.

In addition to its role in GAG mimetics, recent studies have explored the compound's potential in carbohydrate-based vaccine development. The benzyl-protected glucopyranoside moiety of the molecule provides a stable platform for the conjugation of antigenic peptides, enabling the creation of synthetic vaccines with improved immunogenicity. Preliminary results from animal models indicate that these vaccines elicit robust immune responses, highlighting the compound's utility in immunotherapy.

Another area of interest is the compound's application in enzymatic glycosylation. Researchers have developed novel enzymatic methods to selectively modify the allyl group of Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside, enabling the synthesis of diverse glycoconjugates with high regioselectivity and yield. These advancements have significant implications for the production of glycotherapeutics, including monoclonal antibodies and enzyme replacement therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside. Recent efforts have focused on optimizing reaction conditions and developing greener synthetic routes to improve yield and reduce environmental impact. For instance, the use of microwave-assisted synthesis and flow chemistry has shown potential in accelerating the production process while maintaining high purity standards.

In conclusion, Allyl 2-(Acetylamino)-2-deoxy-3,6-bis-O-benzyl-β-D-glucopyranoside (CAS: 65730-02-1) continues to be a valuable tool in chemical biology and medicinal chemistry. Its versatility in synthesizing complex carbohydrates and glycoconjugates, coupled with its potential therapeutic applications, underscores its importance in ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.